Cas no 73464-50-3 (methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate)

• Product Name: methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate
• CAS No: 73464-50-3
• MF: C₁₃H₁₈O₁₀
• MW: 334.276025295258
• MDL: MFCD09750817
• CID: 552332
• PubChem ID: 10782914
• Update Time: 2025-07-22

methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid, methylester, 2,3,4-triacetate
• 2,3,4-TRI-O-ACETYL-BETA-D-GLUCURONIC ACID METHYL ESTER
• 2,3,4-Tri-O-acetyl-D-glucuronidemethylester
• methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate
• 2,3,4-Triacetate-beta-D-glucopyranuronic acid methyl ester
• MFCD09750817
• AKOS027328049
• SCHEMBL6932536
• H10282
• AMY41593
• (2R,3R,4S,5S,6S)-2-Hydroxy-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-hydroxyoxane-2-carboxylate
• GS-6153
• 73464-50-3
• CS-0100746
• (2R,3R,4S,5S,6S)-2-Hydroxy-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyltriacetate
• PD131077
• Methyl 2,3,4-Tri-o-acetyl-beta-D-glucuronate

• MDL： MFCD09750817
• Inchi： 1S/C13H18O10/c1-5(14)20-8-9(21-6(2)15)11(22-7(3)16)13(18)23-10(8)12(17)19-4/h8-11,13,18H,1-4H3/t8-,9-,10-,11+,13+/m0/s1
• InChI Key： CLHFNXQWJBTGBL-HKLXJQGRSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC(C)=O)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 334.08999677g/mol
• Monoisotopic Mass: 334.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 385.9±32.0 °C at 760 mmHg
• Flash Point: 187.2±25.1 °C
• PSA: 134.66000
• LogP: -1.32830
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate

Comprehensive Overview of Methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate (CAS No. 73464-50-3)

Methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate (CAS No. 73464-50-3) is a highly specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to as a sugar derivative, belongs to the class of carbohydrate esters, which are pivotal in drug development and glycoscience. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing complex molecules, including glycosides and oligosaccharides.

The growing interest in natural product synthesis and biocatalysis has propelled the demand for compounds like methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate. Researchers are particularly intrigued by its potential role in glycobiology, a field exploring the biological functions of carbohydrates. With the rise of personalized medicine and biopharmaceuticals, this compound's relevance in designing targeted therapies and drug delivery systems cannot be overstated.

From a structural perspective, the compound features a hexose backbone with multiple acetylated hydroxyl groups, enhancing its reactivity and solubility in organic solvents. This property is critical for enzymatic transformations and chemo-enzymatic synthesis, which are hot topics in green chemistry and sustainable manufacturing. Its stereospecificity also makes it a preferred choice for studies on chiral catalysis and asymmetric synthesis.

In the context of drug discovery, methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate is often utilized to modify the pharmacokinetic properties of lead compounds. Its ability to act as a protecting group for sugars is particularly valuable in medicinal chemistry, where bioavailability and metabolic stability are key concerns. Recent advancements in AI-driven drug design have further highlighted its utility in virtual screening and molecular docking studies.

The compound's CAS No. 73464-50-3 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and combinatorial chemistry. As the scientific community shifts toward precision medicine, the demand for such high-purity intermediates is expected to grow. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the industry's push for process intensification.

In summary, methyl (2S,3S,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxane-2-carboxylate (CAS No. 73464-50-3) is a versatile and indispensable tool in modern chemistry and life sciences. Its applications span from glycoconjugate vaccine development to biomaterial engineering, making it a compound of enduring interest in both academia and industry.